Cas no 946697-97-8 (4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline)

• Product Name: 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
• CAS No: 946697-97-8
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• MDL: MFCD08688112
• CID: 3045555
• PubChem ID: 26189888
• Update Time: 2025-11-01

4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline
• Benzenamine, 4-(3-methoxypropoxy)-2-(trifluoromethyl)-
• 946697-97-8
• AKOS005936891

• MDL： MFCD08688112
• Inchi： 1S/C11H14F3NO2/c1-16-5-2-6-17-8-3-4-10(15)9(7-8)11(12,13)14/h3-4,7H,2,5-6,15H2,1H3
• InChI Key： IXMLXNGVALULDC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)OCCCOC)N)(F)F

Computed Properties

• Exact Mass: 249.09766318g/mol
• Monoisotopic Mass: 249.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline

Recent Advances in the Study of 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline (CAS: 946697-97-8)

The compound 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline (CAS: 946697-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine, characterized by its trifluoromethyl and methoxypropoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, shedding light on its mechanistic pathways and pharmacological profiles.

One of the key areas of investigation has been the synthesis and optimization of 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method using palladium-catalyzed cross-coupling reactions, which significantly reduced the production of by-products and enhanced scalability.

In terms of biological activity, recent findings suggest that 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. A preclinical study highlighted its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with a 50% inhibitory concentration (IC50) in the nanomolar range. This positions the compound as a potential lead for developing anti-inflammatory and anti-cancer therapeutics.

Furthermore, the compound's pharmacokinetic properties have been explored in animal models, revealing favorable absorption and distribution profiles. However, challenges such as metabolic stability and potential toxicity remain areas of active research. Ongoing studies are employing structure-activity relationship (SAR) analyses to optimize the compound's pharmacophore, aiming to enhance its therapeutic index.

In conclusion, 4-(3-Methoxypropoxy)-2-(trifluoromethyl)aniline (CAS: 946697-97-8) represents a versatile and promising molecule in the realm of chemical biology. Its unique structural features and biological activities underscore its potential as a scaffold for drug development. Future research directions may include further mechanistic studies, clinical translation, and exploration of its applications beyond medicine, such as in agrochemicals or materials science. The continued investigation of this compound is expected to yield valuable insights and innovations in the coming years.